Cas no 124886-01-7 (2H-Imidazo[4,5-b]quinolin-2-one,1,3-dihydro-7,8-dimethyl-)

• Product Name: 2H-Imidazo[4,5-b]quinolin-2-one,1,3-dihydro-7,8-dimethyl-
• CAS No: 124886-01-7
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 167991
• PubChem ID: 5487281
• Update Time: 2025-04-19

2H-Imidazo[4,5-b]quinolin-2-one,1,3-dihydro-7,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazo[4,5-b]quinolin-2-one,1,3-dihydro-7,8-dimethyl-
• 1,3-dihydro-7,8-dimethyl-2H-imidazo(4,5-b)quinolin-2-one
• 7,8-dimethyl-1,3-dihydroimidazo[4,5-b]quinolin-2-one
• 2H-Imidazo(4,5-b)quinolin-2-one, 1,3-dihydro-7,8-dimethyl-
• 7,8-dimethyl-1,3-dihydro-2H-imidazo[4,5-b]quinolin-2-one
• Bmy 20844
• Bmy-20844
• ODCKPUDNMNCWMR-UHFFFAOYSA-N
• CHEMBL88583
• BDBM50000925
• 124886-01-7
• 7,8-Dimethyl-4H-imidazo[4,5-b]quinolin-2-ol
• 1,3-dihydro-7,8-dimethyl-2H-imidazo[4,5-b]quinolin-2-one
• 7,8-Dimethyl-1,3-dihydro-imidazo[4,5-b]quinolin-2-one(BMY 20844)
• DTXSID40154516
• ALR3F45M10
• UNII-ALR3F45M10
• SCHEMBL2457579
• 7,8-Dimethyl-1,3-dihydro-imidazo[4,5-b]quinolin-2-one
• DB-374626
• DTXCID6077007
• 2H-Imidazo[4,5-b]quinolin-2-one, 1,3-dihydro-7,8-dimethyl-

• Inchi： 1S/C12H11N3O/c1-6-3-4-9-8(7(6)2)5-10-11(13-9)15-12(16)14-10/h3-5H,1-2H3,(H2,13,14,15,16)
• InChI Key： ODCKPUDNMNCWMR-UHFFFAOYSA-N
• SMILES： O=C1NC2=C(C=C3C(C=CC(C)=C3C)=N2)N1

Computed Properties

• Exact Mass: 213.09033
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.9
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 56.98